Cas no 1807046-18-9 (Ethyl 3-bromo-2-cyanopyridine-4-acetate)

• Product Name: Ethyl 3-bromo-2-cyanopyridine-4-acetate
• CAS No: 1807046-18-9
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4900473
• Update Time: 2025-10-30

Ethyl 3-bromo-2-cyanopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyanopyridine-4-acetate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-9(14)5-7-3-4-13-8(6-12)10(7)11/h3-4H,2,5H2,1H3
• InChI Key： NCEKKBYHBNQHHY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-bromo-2-cyanopyridine-4-acetate

Recent Advances in the Application of Ethyl 3-bromo-2-cyanopyridine-4-acetate (CAS: 1807046-18-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-2-cyanopyridine-4-acetate (CAS: 1807046-18-9) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo and cyano functional groups, serves as a key building block in the synthesis of various heterocyclic compounds with potential biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-bromo-2-cyanopyridine-4-acetate as a precursor in the synthesis of novel pyridine-based compounds targeting protein kinases. The researchers employed palladium-catalyzed cross-coupling reactions to modify the bromo position, enabling the introduction of diverse pharmacophores. This approach yielded several lead compounds with promising inhibitory activity against cancer-related kinases, highlighting the compound's potential in oncology drug development.

In parallel research, scientists have investigated the compound's role in the development of antibacterial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the transformation of Ethyl 3-bromo-2-cyanopyridine-4-acetate into quinolone derivatives through innovative cyclization strategies. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, suggesting new avenues for addressing the global antibiotic resistance crisis.

The compound's unique chemical properties have also facilitated advances in chemical biology tools. Researchers have utilized Ethyl 3-bromo-2-cyanopyridine-4-acetate to develop fluorescent probes for studying enzyme dynamics, as reported in a 2024 ACS Chemical Biology paper. The cyano group's ability to participate in click chemistry reactions makes this compound particularly valuable for bioconjugation applications in proteomics research.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of working with Ethyl 3-bromo-2-cyanopyridine-4-acetate. A 2023 Organic Process Research & Development article detailed optimized conditions for large-scale production and purification, addressing previous challenges with yield and purity. These process improvements are critical for enabling the compound's broader application in pharmaceutical manufacturing.

Looking forward, the diverse applications of Ethyl 3-bromo-2-cyanopyridine-4-acetate continue to expand. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and its use in fragment-based drug discovery approaches. The compound's structural flexibility and reactivity profile position it as a valuable asset in medicinal chemistry, with potential applications across multiple therapeutic areas.